2-Amino-2-ethylhexanoic acid

• IUPAC Name: 2-amino-2-ethylhexanoic acid
• InChI: InChI=1S/C8H17NO2/c1-3-5-6-8(9,4-2)7(10)11/h3-6,9H2,1-2H3,(H,10,11)
• InChI Key: QUDXVGQYPUXXER-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)(C(=O)O)N
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• CAS RN: 6300-78-3

Description

2-Amino-2-ethylhexanoic acid (AEHA) is an organic compound composed of two carbon atoms, three hydrogen atoms, two nitrogen atoms, and one oxygen atom. It is an important compound in the field of biochemistry and is used in various scientific research applications. AEHA is a versatile compound, with a variety of biochemical and physiological effects, and can be used in a number of different laboratory experiments.

Scientific Research Applications

• Catalysis and Chemical Synthesis :

  • Iron(III) 2-ethylhexanoate serves as a catalyst for stereoselective Diels-Alder reactions, useful in producing certain carboxylic acids and ethers (Gorman & Tomlinson, 1998).
  • 2-Ethylhexanoic acid is a catalyst for synthesizing 1,2,4,5-tetrasubstituted imidazoles, offering high yields and short reaction times (Hekmatshoar et al., 2015).

• Biological and Medical Applications :

  • 6-Aminohexanoic acid, a related compound, has applications in antifibrinolytic drugs and peptide modification (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
  • 2-Ethylhexanoic acid inhibits the activation of human polymorphonuclear leukocytes, which could have immunosuppressive effects (Pennanen, Heiskanen, Savolainen, & Komulainen, 2000).

• Material Science :

  • Metal 2-ethylhexanoates are precursors in materials science, useful in ring opening polymerizations and as driers in the painting industry (Mishra, Daniele, & Hubert-Pfalzgraf, 2007).

• Environmental and Safety Concerns :

  • The microbial degradation of plasticizers, which can release 2-ethylhexanol, is a concern for indoor air quality (Nalli, Horn, Grochowalski, Cooper, & Nicell, 2006).
  • Metabolites of plasticizers exhibit acute toxicity, emphasizing the need for research on their environmental impact (Horn, Nalli, Cooper, & Nicell, 2004).

Future Directions

Future research directions are discussed considering the recent developments in the catalytic asymmetric synthesis of β2- and β2,2-amino acids. The global 2-Ethylhexanoic Acid (2-EHA) market maintained its upward progression, consistent with the trend observed in the previous two months.

Mechanism of Action

Target of Action

2-Amino-2-ethylhexanoic acid, also known as 2-Ethylhexanoic acid, is a chemical compound with a variety of applications . .

Mode of Action

It is known that the compound can be used in the production of various salts and esters . These derivatives may interact with their targets in different ways, leading to various biochemical changes.

Biochemical Pathways

It is known that the compound can be used in the production of various salts and esters . These derivatives may affect different biochemical pathways depending on their specific chemical structures and targets.

Result of Action

It is known that the compound can be used in the production of various salts and esters . These derivatives may have different effects depending on their specific chemical structures and targets.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-Amino-2-ethylhexanoic acid are not fully understood due to the limited research available. It is known that this compound can interact with various enzymes, proteins, and other biomolecules. For instance, it has been identified as an antagonist for the fatty acid-sensing OR51E1 . This interaction could potentially influence various biochemical reactions within the cell.

Cellular Effects

The cellular effects of this compound are largely unexplored. It is known that the compound can influence cell function. For example, it has been shown to have negative chronotropic effects, which involve a decrease in heart rate

Molecular Mechanism

The exact molecular mechanism of action of this compound is not well understood. It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, it acts as an antagonist for the OR51E1 receptor, potentially influencing the receptor’s function .

Dosage Effects in Animal Models

The effects of this compound at different dosages in animal models are not well studied. It is known that the compound can have toxic or adverse effects at high doses

Metabolic Pathways

The metabolic pathways involving this compound are not well characterized. It is known that the compound can interact with various enzymes and cofactors, potentially influencing metabolic flux or metabolite levels

Transport and Distribution

It is possible that the compound interacts with various transporters or binding proteins, influencing its localization or accumulation within cells .

Subcellular Localization

The subcellular localization of this compound is not well studied. It is possible that the compound is directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications

Q & A

Q1: Why is the study of (S)-Butylethylglycine's conformational behavior important?

A1: (S)-Butylethylglycine is an α-ethylated α,α-disubstituted amino acid. These types of amino acids are known to influence the conformational preferences of peptides. Understanding how (S)-Butylethylglycine impacts peptide structure, specifically its tendency to form 3₁₀-helices as observed in the research [], is crucial for designing peptides with specific shapes and biological activities.

Q2: What experimental techniques were used to study the conformation of peptides containing (S)-Butylethylglycine?

A2: The researchers employed a combination of techniques to elucidate the conformational preferences of the synthesized peptides. X-ray crystallography revealed the solid-state structures []. In solution, infrared (IR) spectroscopy, circular dichroism (CD) spectroscopy, and ¹H-NMR spectroscopy provided complementary data on the peptide conformations []. These spectroscopic methods are sensitive to different aspects of molecular structure and offer a comprehensive view of conformational behavior.

Q3: Did the researchers utilize any computational methods to further understand the conformational behavior?

A3: Yes, the researchers employed molecular mechanics calculations to support their experimental findings []. These calculations help visualize and predict stable conformations, providing valuable insights into the factors governing the observed structural preferences.